Cas no 56365-72-1 (2H-Isoindole-1-carboxylicacid, 2-methyl-, methyl ester)

2H-Isoindole-1-carboxylicacid, 2-methyl-, methyl ester structure
56365-72-1 structure
Product Name:2H-Isoindole-1-carboxylicacid, 2-methyl-, methyl ester
CAS No:56365-72-1
MF:C11H11NO2
MW:189.210542917252
CID:386749
PubChem ID:324284
Update Time:2025-04-19

2H-Isoindole-1-carboxylicacid, 2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2H-Isoindole-1-carboxylicacid, 2-methyl-, methyl ester
    • methyl 2-methylisoindole-1-carboxylate
    • 1-Methoxycarbonyl-2-methylisoindol
    • 2-methyl-2H-isoindole-1-carboxylic acid methyl ester
    • AC1L8A81
    • NSC289127
    • methyl 2-methyl-2H-isoindole-1-carboxylate
    • NSC-289127
    • 56365-72-1
    • DTXSID10314842
    • Inchi: 1S/C11H11NO2/c1-12-7-8-5-3-4-6-9(8)10(12)11(13)14-2/h3-7H,1-2H3
    • InChI Key: RQYQELNAGKSIQB-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=C2C=CC=CC2=CN1C)=O

Computed Properties

  • Exact Mass: 189.07903
  • Monoisotopic Mass: 189.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 31.2Ų

Experimental Properties

  • PSA: 31.23
  • LogP: 1.96490
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